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A novel fluorescent probe, designated Bone-1064, has been identified as a potent agent for
high-contrast near-infrared (NIR-II) fluorescence imaging of bone tissue. Initially developed as
a EuK-based Prostate-Specific Membrane Antigen (PSMA) tetramer, Bone-1064 exhibited an
unexpected and remarkable affinity for hydroxyapatite, the primary mineral component of bone.
This in-depth guide provides a comprehensive overview of its chemical structure, synthesis,
and the experimental validation of its unique bone-targeting properties, tailored for researchers,
scientists, and professionals in drug development.

Chemical Profile of Bone-1064

Bone-1064 is a complex molecule with the chemical formula C7sH104N18032S2 and a molecular
weight of 1869.89 g/mol .[1][2] Its structure is characterized by a central core linked to four EuK
(-(S)-3-(Carboxyformamido)-2-(3-(carboxymethyl)ureido)propanoic acid) moieties, which were
originally intended for PSMA targeting.

Table 1: Physicochemical Properties of Bone-1064
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Property Value Reference
Molecular Formula C78H10aN18032S2 [1112]
Molecular Weight 1869.89 g/mol [1][2]
Target Hydroxyapatite [3]
Application NIR-1I Fluorescence Imaging [2][3]

Experimental Validation and Performance

The bone-targeting capabilities of Bone-1064 were rigorously evaluated through a series of in
vitro and in vivo experiments. These studies revealed its high specificity for bone tissue over its
intended PSMA target.

In Vivo Imaging Performance

Near-infrared Il (NIR-11) fluorescence imaging studies in animal models demonstrated the
exceptional performance of Bone-1064 for visualizing bone structures. A significant signal-to-
background ratio was achieved, allowing for clear delineation of bone from surrounding soft
tissues.

Table 2: In Vivo Imaging Performance of Bone-1064

Parameter Value Time Point Reference

Signal-to-Background

) 10.22 24 h post-injection [3]
Ratio (Bone)

Tumor-to-Normal-
] ) 2.22 - [3]
Tissue Ratio

Detailed Experimental Protocols

The following sections outline the methodologies employed in the synthesis and evaluation of
Bone-1064.
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Synthesis of Bone-1064

The synthesis of Bone-1064 is a multi-step process involving the preparation of the core
structure followed by the conjugation of the EuK moieties.

Synthesis Workflow of Bone-1064
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Caption: Synthetic pathway for Bone-1064.

In Vivo NIR-Il Fluorescence Imaging Protocol
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Animal models were utilized to assess the in vivo distribution and bone-targeting efficacy of
Bone-1064.

¢ Animal Model: Healthy mice and mice bearing PSMA-positive tumors were used.
+ Probe Administration: Bone-1064 was administered via intravenous injection.

¢ Imaging System: A specialized NIR-II fluorescence imaging system was used to capture
images at various time points post-injection.

* Image Analysis: The signal intensity in the bone, tumor, and surrounding tissues was
quantified to determine the signal-to-background and tumor-to-normal-tissue ratios.

In Vivo NIR-1I Imaging Workflow
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Caption: Experimental workflow for in vivo imaging.

In Vitro Hydroxyapatite Binding Assay

To confirm the specific binding of Bone-1064 to the mineral component of bone, an in vitro
binding assay with hydroxyapatite (HA) was performed.

Preparation of HA Slurry: A suspension of hydroxyapatite powder in a buffer solution was
prepared.

Incubation: Bone-1064 was added to the HA slurry and incubated.

Separation: The HA particles were separated from the supernatant by centrifugation.

Quantification: The amount of Bone-1064 in the supernatant was quantified to determine the
percentage of the probe bound to the hydroxyapatite.
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Hydroxyapatite Binding Assay Workflow
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Caption: Protocol for hydroxyapatite binding assay.

Conclusion

Bone-1064 represents a significant and serendipitous discovery in the field of molecular
imaging. Its strong and specific affinity for hydroxyapatite, coupled with its excellent NIR-II
fluorescence properties, makes it a highly promising tool for preclinical bone imaging research.
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The detailed protocols and data presented here provide a solid foundation for further
investigation and potential development of this unique molecular probe for various applications
in bone biology and pathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

